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Compound of Interest

Compound Name: 3-Diethylamino-1-propanol

Cat. No.: B1329568 Get Quote

Essential Safety and Handling Guide for 3-
Diethylamino-1-propanol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Diethylamino-1-propanol.
Adherence to these procedures is vital for ensuring laboratory safety and operational integrity.

Hazard Summary
3-Diethylamino-1-propanol is a combustible liquid that can cause severe skin burns, and eye

damage, and may cause respiratory irritation.[1] It is also harmful if swallowed or in contact with

the skin.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Diethylamino-1-
propanol:
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PPE Category Specification Standard Compliance

Eye and Face Protection

Safety glasses with side-

shields, or chemical goggles. A

face shield may be required if

splashing is possible.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

appropriate protective clothing

to prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type ABEK) should

be used if exposure limits are

exceeded, or irritation is

experienced.[2]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical. The following workflow outlines the

key steps from receiving the chemical to its final disposal.
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Workflow for Handling 3-Diethylamino-1-propanol
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Receive Chemical

Inspect Container for Damage

Visually Check Integrity

Store in a Cool, Dry, Well-Ventilated Area

If Intact

Don Appropriate PPE

Prepare for Use

Work in a Ventilated Area (e.g., Fume Hood)
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Step-by-Step Experimental Protocol
1. Preparation and Precautionary Measures:

Ensure that an eyewash station and safety shower are readily accessible.[1]
Work in a well-ventilated area, preferably within a chemical fume hood.
Don all required personal protective equipment as specified in the table above.

2. Handling and Dispensing:

Ground all equipment when handling the product to prevent static discharge.
Carefully open the container, avoiding inhalation of vapors.
Dispense the required amount of 3-Diethylamino-1-propanol.
Immediately and securely close the container after use.
Wash hands and any exposed skin thoroughly after handling.[1]

3. Spill Management:

In case of a spill, evacuate the area.
Remove all sources of ignition.[3]
Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.
[3]
Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[3]

4. First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1]
Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
[1] Wash contaminated clothing before reuse.[1]
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

5. Disposal:

All waste, including contaminated absorbent materials, must be considered hazardous.
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Dispose of the chemical waste and contaminated materials through a licensed and approved
waste disposal company.[1]
Consult local, state, and federal hazardous waste regulations to ensure complete and
accurate classification and disposal.[5]

Quantitative Data Summary
Property Value

CAS Number 622-93-5[2]

Molecular Formula C7H17NO[6]

Molecular Weight 131.22 g/mol [2]

Appearance Colorless to clear yellow liquid[4][5]

Boiling Point 81-83 °C @ 15 mmHg[2]

Density 0.884 g/mL at 25 °C[2]

Flash Point 66 °C / 150.8 °F (closed cup)[2]

Refractive Index n20/D 1.4435[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/12159
https://pubchem.ncbi.nlm.nih.gov/compound/12159
https://www.benchchem.com/product/b1329568#personal-protective-equipment-for-handling-3-diethylamino-1-propanol
https://www.benchchem.com/product/b1329568#personal-protective-equipment-for-handling-3-diethylamino-1-propanol
https://www.benchchem.com/product/b1329568#personal-protective-equipment-for-handling-3-diethylamino-1-propanol
https://www.benchchem.com/product/b1329568#personal-protective-equipment-for-handling-3-diethylamino-1-propanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

